1-Methylnaphthalene-8-acetic acid

• Molecular Formula: C13H12O2
• Molecular Weight: 200.23 g/mol
• IUPAC Name: 2-(8-methylnaphthalen-1-yl)acetic acid
• InChI: InChI=1S/C13H12O2/c1-9-4-2-5-10-6-3-7-11(13(9)10)8-12(14)15/h2-7H,8H2,1H3,(H,14,15)
• InChI Key: AVMDMBNLHGRZHN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)C=CC=C2CC(=O)O

Description

1-Methylnaphthalene-8-acetic acid is an organic compound belonging to the class of naphthalenes, which are characterized by two fused benzene rings

Preparation Methods

The synthesis of 1-Methylnaphthalene-8-acetic acid can be achieved through several routes. One common method involves the oxidation of 1-methylnaphthalene using oxidizing agents such as hydrogen peroxide in the presence of a catalyst like sulfuric acid . This reaction typically occurs in acetic acid as the solvent, and the yield can be optimized by adjusting the reaction conditions, such as temperature and reaction time .

Industrial production methods for this compound may involve large-scale oxidation processes, where the reaction conditions are carefully controlled to maximize yield and purity. The use of continuous flow reactors and advanced catalytic systems can further enhance the efficiency of the production process.

Chemical Reactions Analysis

1-Methylnaphthalene-8-acetic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form naphthoic acids, which are important intermediates in the synthesis of other chemicals.

Reduction: Reduction reactions can convert the compound into different derivatives, depending on the reducing agents and conditions used.

Substitution: Halogenation and other substitution reactions can introduce different functional groups into the naphthalene ring, leading to a variety of derivatives with distinct properties.

Common reagents used in these reactions include hydrogen peroxide for oxidation, metal hydrides for reduction, and halogens for substitution reactions. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

1-Methylnaphthalene-8-acetic acid has several scientific research applications:

Chemistry: It serves as a precursor for the synthesis of various naphthalene derivatives, which are used in the development of new materials and chemicals.

Biology: The compound’s derivatives have shown potential biological activities, such as antimicrobial and antioxidant properties.

Medicine: Research is ongoing to explore the compound’s potential as a lead compound for drug development, particularly in the treatment of microbial infections.

Industry: The compound is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 1-Methylnaphthalene-8-acetic acid involves its interaction with specific molecular targets and pathways. For example, its derivatives can inhibit microbial growth by interfering with essential cellular processes . The exact molecular targets and pathways involved depend on the specific derivative and its mode of action.

Comparison with Similar Compounds

1-Methylnaphthalene-8-acetic acid can be compared with other similar compounds, such as:

1-Naphthaleneacetic acid: This compound is used as a plant hormone and has applications in agriculture.

2-Methylnaphthalene: It is used in the synthesis of vitamin K3 and other naphthoquinone derivatives.

Naphthoic acids: These compounds are important intermediates in the synthesis of various chemicals and have diverse applications.

The uniqueness of this compound lies in its specific chemical structure, which allows for the formation of unique derivatives with distinct properties and applications.